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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties,
synthesis, and reactivity of 2,2-Dimethylsuccinic anhydride. The information is curated for
professionals in research and development who utilize this compound as a versatile building

block in organic synthesis.

Core Physicochemical Properties

2,2-Dimethylsuccinic anhydride is a cyclic dicarboxylic anhydride. Its key physical and
chemical identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Citations
IUPAC Name 3,3-dimethyloxolane-2,5-dione [1112]
CAS Number 17347-61-4 [11[3][4]1[5]16]
Molecular Formula CeHgO3 [LI[21[3][4]1[5]16]
Molecular Weight 128.13 g/mol [L13141511611 71
Canonical SMILES CC1(CC(=0)0C1=0)C [11[21[4]
InChi Key ACJIPFLIEHGFXGP- e
UHFFFAOYSA-N
Table 2: Quantitative Physical and Chemical Data
Property Value Citations
Appearance White, low melting solid [2][3]
Melting Point 29-31 °C (lit.) [31[4][71[9][10]
Boiling Point 219-220 °C (lit.) [31[4][71[9][10]
Density 1.135 g/mL at 25 °C (lit.) [3114][10]
Flash Point 108 °C (closed cup) [3114]
Soluble in methanol, acetone,
Solubility and ether. Less soluble in [71[11][12]
water.
Purity Typically =97.5% or 98% 2114151191

Table 3: Spectral Data References
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Spectrum Type Solvent Key Data Points Citations
0 2.85 (s, 2H), 1.35 (s,
1H NMR CDCls [9]
6H)
0 175.0, 45.0, 38.0,
13C NMR CDCls [9]
24.0
Infrared (IR) Neat / ATR Conforms to structure [11[2]

Mass Spec (GC-MS)

Data available [1]

Synthesis and Experimental Protocols

The primary route for synthesizing 2,2-Dimethylsuccinic anhydride is through the

dehydration of its corresponding dicarboxylic acid.

This method involves the removal of a water molecule from 2,2-dimethylsuccinic acid using a

dehydrating agent, typically acetic anhydride.[7][9]

Experimental Protocol:

e Materials:

o 2,2-Dimethylsuccinic acid (50 g)

[e]

o

o

[¢]

[¢]

e Procedure:

Reflux condenser

Heating mantle

Acetic anhydride (70 ml)

Round-bottom flask

Vacuum distillation apparatus
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[e]

Combine 50 g of 2,2-dimethylsuccinic acid and 70 ml of acetic anhydride in a round-
bottom flask.[9]

o Fit the flask with a reflux condenser and heat the mixture to 140°C using a heating mantle.

[°]
o Maintain the reaction under reflux for 3 hours.[9]
o After the reaction is complete, allow the mixture to cool.
o Remove the excess acetic acid and acetic anhydride under reduced pressure.[9]

o Purify the resulting residue via vacuum distillation to yield pure 2,2-dimethylsuccinic
anhydride.[9]

e Quantitative Data:
o Yield: 37 g[9]

o Purity: >98%][9]

Synthesis of 2,2-Dimethylsuccinic Anhydride

2,2-Dimethylsuccinic Acid Acetic Anhydride

N2

Heat (140°C, 3h)
Reflux

Dehydratio\

2,2-Dimethylsuccinic Anhydride Acetic Acid (byproduct)

Click to download full resolution via product page

Caption: Dehydration of 2,2-dimethylsuccinic acid to its anhydride.
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Chemical Reactivity and Experimental Protocols

As a cyclic anhydride, 2,2-Dimethylsuccinic anhydride is susceptible to nucleophilic attack,
leading to ring-opening reactions. It is sensitive to moisture and can hydrolyze back to its
dicarboxylic acid form.[7][13]

In the presence of water, the anhydride ring opens to form 2,2-dimethylsuccinic acid.[14][15]

Reaction with an alcohol results in a ring-opening to form a monoester of 2,2-dimethylsuccinic
acid.[7][14] Controlling the stoichiometry is crucial to favor the formation of the hemiester over
the diester. Using a 1:1 molar ratio of anhydride to alcohol is recommended.[7]

The reaction with primary or secondary amines yields amide derivatives. This is a general
method for preparing diamides.[9]

General Protocol for Diamide Synthesis:
e Materials:

o 2,2-Dimethylsuccinic anhydride (1 equivalent)

[¢]

Desired primary or secondary amine (2.2 equivalents)

o

Anhydrous solvent (e.g., THF, DCM)

Round-bottom flask

o

[¢]

Magnetic stirrer
e Procedure:

o Dissolve 1 equivalent of 2,2-dimethylsuccinic anhydride in an appropriate anhydrous
solvent in a round-bottom flask.[9]

o Add a slight excess (2.2 equivalents) of the desired amine to the solution.[9]

o Stir the reaction mixture at room temperature for 12-24 hours.[9]
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[e]

Monitor the reaction progress using thin-layer chromatography (TLC).[9]

(¢]

Upon completion, perform an aqueous workup by washing the mixture with water and
brine.[9]

o

Dry the organic layer over an anhydrous drying agent (e.g., MgSQOa).

[¢]

Remove the solvent under reduced pressure to obtain the crude diamide.[9]

[e]

If necessary, purify the product by recrystallization or column chromatography.[9]

Key Reactions of 2,2-Dimethylsuccinic Anhydride

Nucleophilic Ring-Opening

R-OH (Alcohol) Rz2NH (Amine)

Hydrolysis Esterification Amidation

2,2-Dimethylsuccinic
Anhydride

2,2-Dimethylsuccinic
Acid

Monoester Product Amide-Acid Product

Click to download full resolution via product page
Caption: Common nucleophilic ring-opening reactions.

Experimental Workflow Overview

The following diagram illustrates a typical laboratory workflow for the synthesis and subsequent
purification of products derived from 2,2-Dimethylsuccinic anhydride.
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General Experimental Workflow

Start: Combine Reactants
(e.g., Anhydride + Nucleophile)

Stir at Defined
Temperature & Time

ﬁncomplete

Monitor Progress
(e.g., TLC)

i:omplete

Aqueous Workup
(Wash with H20, Brine)

i

Dry Organic Layer
(e.g., MgSO0a4)

;

Solvent Removal
(Rotary Evaporator)

If Oil/Mixture

Recrystallization Column Chromatography

End: Characterized
Pure Product

Click to download full resolution via product page

Caption: Standard laboratory workflow for synthesis and purification.
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Safety and Handling

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1][3][4]

Precautions: Avoid breathing dust/fumes. Use in a well-ventilated area. Wear protective
gloves, clothing, and eye/face protection.[3][13]

Stability: The compound is moisture-sensitive. Store in a dry, cool, and well-ventilated place
with the container tightly closed.[12][13]

Incompatible Materials: Strong oxidizing agents, acids, and bases.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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